Cas no 13455-25-9 (Cobalt(II) chromate)

• Product Name: Cobalt(II) chromate
• CAS No: 13455-25-9
• MF: CoCrO₄
• MW: 174.926902770996
• MDL: MFCD00053962
• CID: 86973
• PubChem ID: 61614
• Update Time: 2025-09-18

Cobalt(II) chromate Chemical and Physical Properties

Names and Identifiers

• Cobalt(II) chromate
• cobalt(2+),dioxido(dioxo)chromium
• cobalt(2+) chromate(2-)
• COBALTOUS CHROMATE
• Cobaltous chromate(III)
• COBALT CHROMATE
• cobalt(II) chromate(VI)
• Chromic acid cobalt(II) salt
• chromicacid(h2cro4),cobalt(2++)salt(1:1)
• DTXSID501015510
• AKOS015909378
• 13455-25-9
• Chromic acid (H2CrO4), cobalt(2+) salt (1:1)
• EINECS 236-651-4
• cobalt(2+);dioxido(dioxo)chromium
• Q16714790

• MDL： MFCD00053962
• Inchi： 1S/Co.Cr.4O/q+2;;;;2*-1
• InChI Key： XTUHPOUJWWTMNC-UHFFFAOYSA-N
• SMILES： [Co+2].[Cr](=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 174.85300
• Monoisotopic Mass: 174.853
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Brown or black odourless powder
• Solubility: Soluble in alkali and ammomium hydroxide
• PSA: 80.26000
• LogP: -0.47520
• Solubility: Insoluble

Cobalt(II) chromate Security Information

• Hazardous Material transportation number：UN3087
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal chromates